Cas no 877131-96-9 (Cyclopropanecarbonitrile, 1-[4-bromo-2-(trifluoromethyl)phenyl]-)

• Product Name: Cyclopropanecarbonitrile, 1-[4-bromo-2-(trifluoromethyl)phenyl]-
• CAS No: 877131-96-9
• MF: C₁₁H₇BrF₃N
• MW: 290.079192399979
• CID: 1909648
• PubChem ID: 69056240
• Update Time: 2025-04-21

Cyclopropanecarbonitrile, 1-[4-bromo-2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-[4-bromo-2-(trifluoromethyl)phenyl]-
• 877131-96-9
• SCHEMBL4471720
• 1-(4-Bromo-2-(trifluoromethyl)phenyl)cyclopropane-1-carbonitrile
• 1-(4-Bromo-2-trifluoromethyl-phenyl)-cyclopropanecarbonitrile

• Inchi： 1S/C11H7BrF3N/c12-7-1-2-8(10(6-16)3-4-10)9(5-7)11(13,14)15/h1-2,5H,3-4H2
• InChI Key： MMZJNWMTJXVTSU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)C1(C#N)CC1

Computed Properties

• Exact Mass: 288.97140Da
• Monoisotopic Mass: 288.97140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų